Cas no 125292-31-1 (rac Hydroxy Tizanidine)

• Product Name: rac Hydroxy Tizanidine
• CAS No: 125292-31-1
• MF: C₉H₉Cl₂N₅OS
• MW: 306.171657323837
• CID: 824555
• PubChem ID: 71434012
• Update Time: 2025-10-12

rac Hydroxy Tizanidine Chemical and Physical Properties

Names and Identifiers

• rac Hydroxy Tizanidine Hydrochloride (Mixture of Tautomers)
• 2-[(5-chloro-2,1,3-benzothiadiazol-4-yl)amino]-4,5-dihydro-1H-imidazol-5-ol,hydrochloride
• rac Hydroxy Tizanidine
• rac Hydroxy Tizanidine Hydrochloride
• J-005210
• 1794829-08-5
• 2-[(5-chloro-2,1,3-benzothiadiazol-4-yl)amino]-4,5-dihydro-1H-imidazol-5-ol;hydrochloride
• 2-[(5-Chloro-2,1,3-benzothiadiazol-4-yl)amino]-4,5-dihydro-1H-imidazol-5-ol--hydrogen chloride (1/1)
• DTXSID90849602
• 125292-31-1
• 2-[(5-Chloro-2,1,3-benzothiadiazol-4-yl)amino]-4,5-dihydro-1H-imidazol-5-ol Hydrochloride
• 125292-31-1 (free base)

• Inchi： 1S/C9H8ClN5OS.ClH/c10-4-1-2-5-8(15-17-14-5)7(4)13-9-11-3-6(16)12-9;/h1-2,6,16H,3H2,(H2,11,12,13);1H
• InChI Key： LBGLZBVUVNNRIP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1NC1=NCC(N1)O)=NSN=2.Cl

Computed Properties

• Exact Mass: 304.99000
• Monoisotopic Mass: 304.9904865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 110.67000
• LogP: 1.67360

Additional information on rac Hydroxy Tizanidine

Professional Introduction to Rac Hydroxy Tizanidine (CAS No. 125292-31-1)

Rac Hydroxy Tizanidine, a compound with the chemical identifier CAS No. 125292-31-1, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound is a derivative of Tizanidine, a well-known α2-adrenergic agonist primarily utilized for its muscle relaxant properties. The hydroxylated version of Tizanidine, specifically the racemic mixture, has garnered considerable attention due to its potential therapeutic applications and mechanistic insights.

The racemic form of Hydroxy Tizanidine consists of an equal mixture of its two enantiomers, each exhibiting distinct pharmacological profiles. This stereochemical configuration is crucial in understanding its interaction with biological targets and its overall efficacy. Recent studies have highlighted the importance of enantiopurity in drug development, emphasizing that the pharmacokinetic and pharmacodynamic properties of a drug can be profoundly influenced by its stereoisomeric composition.

In the realm of medicinal chemistry, Rac Hydroxy Tizanidine has been extensively studied for its potential role in managing musculoskeletal disorders. Traditional α2-adrenergic agonists like Tizanidine operate by binding to presynaptic α2 receptors, thereby inhibiting the release of neurotransmitters such as norepinephrine. This mechanism contributes to reduced muscle tone and alleviation of spasticity associated with conditions like multiple sclerosis and spinal cord injuries.

The hydroxyl group introduced in Rac Hydroxy Tizanidine introduces additional functional diversity, which may enhance its solubility, bioavailability, and metabolic stability. Comparative studies have shown that this modification can lead to improved pharmacokinetic profiles, potentially allowing for more efficient dosing regimens and reduced side effects. Furthermore, the hydroxylated derivative may exhibit enhanced selectivity for certain α2-adrenergic receptor subtypes, thereby tailoring its therapeutic effects to specific clinical needs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of Rac Hydroxy Tizanidine with biological targets. These computational approaches have been instrumental in identifying key residues within the α2-adrenergic receptor that contribute to enantioselectivity. Such insights are critical for designing next-generation α2-adrenergic agonists with improved efficacy and reduced off-target effects.

The synthesis of Rac Hydroxy Tizanidine involves sophisticated organic transformations that highlight the intersection of synthetic organic chemistry and medicinal chemistry. The process typically begins with the chiral resolution or synthesis of individual enantiomers followed by their subsequent hydroxylation. Techniques such as asymmetric hydrogenation or enzymatic catalysis have been employed to achieve high enantiomeric purity, ensuring that the final product meets stringent pharmaceutical standards.

Preclinical studies have demonstrated that Rac Hydroxy Tizanidine exhibits promising results in animal models of musculoskeletal disorders. These studies have focused on evaluating its efficacy in reducing muscle spasticity and improving motor function without significant side effects. Additionally, pharmacokinetic studies have provided valuable data on its absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for optimizing therapeutic dosing.

The potential clinical applications of Rac Hydroxy Tizanidine extend beyond traditional muscle relaxant therapies. Emerging research suggests that this compound may have neuroprotective properties due to its ability to modulate neurotransmitter release and reduce oxidative stress in neural tissues. Such findings open up new avenues for exploring its use in neurodegenerative diseases where motor dysfunction is a prominent symptom.

Regulatory considerations play a pivotal role in the development and commercialization of Rac Hydroxy Tizanidine. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced under controlled conditions that maintain quality and consistency. Furthermore, rigorous toxicological assessments are conducted to evaluate its safety profile before it can be approved for human use by regulatory agencies such as the FDA or EMA.

The future direction of research on Rac Hydroxy Tizanidine lies in exploring novel formulations and delivery systems that enhance its therapeutic efficacy. Nanotechnology-based drug delivery platforms have shown promise in improving bioavailability and targeted action of pharmaceutical compounds. Additionally, combination therapies involving Rac Hydroxy Tizanidine with other neuromuscular agents may provide synergistic benefits in managing complex musculoskeletal disorders.

In conclusion, Rac Hydroxy Tizanidine (CAS No. 125292-31-1) represents a significant advancement in the treatment of musculoskeletal disorders due to its unique pharmacological properties and stereochemical configuration. Ongoing research continues to unravel its mechanistic pathways and explore new therapeutic applications, making it a promising candidate for future clinical development.